Cas no 504-02-9 (Cyclohexane-1,3-dione)

Cyclohexane-1,3-dione Properties

Names and Identifiers

• 1,3-Cyclohexanedione
• Dihydroresorcinol
• 1,3-cycloadipicketone
• 1,3-Dioxocyclohexane
• Cyclohexane-1,3-dione
• 1,3-Cyclohexanedione [for HPLC Labeling]
• 1,3-Cyclohexandione
• Hydroresorcinol
• 1,3 Cyclohexanedione
• Resorcinol, dihydro-
• 1,3-Cyclohexanone
• 1,3-Benzenediol, dihydro-
• 1,3-cyclohexane dione
• cyclohexane-1,3-quinone
• 6UK3D2BXJT
• HJSLFCCWAKVHIW-UHFFFAOYSA-N
• 1,3-cyclohexandion
• 1, dihydro-
• 1,3-cylohexanedione
• 1,3 cyclohexandione
• cyclohexane1,3-dione
• 3,5-cyclohexanedione
• 1.3-cyclohexaned
• UNII-6UK3D2BXJT
• cyclohexane 1,3-dione
• 1,3-cyclohexane-dione
• DTXCID9024433
• NSC57477
• 1,3-Cyclohexanedione, purum, for fluorescence, >=97.0% (T)
• CHEBI:17766
• Cyclohexan-1,3-dione
• BCP9000566
• CS-W007466
• 1,3-Cyclohexanedione, 97%
• EC 207-980-0
• NCGC00255863-01
• AKOS000119320
• NSC 57477
• cyclohexane-1,3dione
• 504-02-9
• SY004453
• FT-0606599
• MFCD00001585
• Cyclohexane-1,3-dione; Dihydroresorcinol
• AI3-11062
• Tox21_302158
• CAS-504-02-9
• NS00006784
• STR00599
• Q15401966
• WLN: L6V CVTJ
• EINECS 207-980-0
• J-520150
• 1.3-cyclohexanedione
• cyclohexa-3,5-diene-1,3-diol
• DTXSID1044433
• BDBM22770
• C01066
• cyclohexan-1
• NSC-57477
• F0001-1313
• A828104
• cyclo-hexane-1,3-dione
• HY-W007466
• cyclohexan- 1,3-dione
• PB42931
• CHEMBL363919
• AC-6960
• EN300-19002
• BCP24444
• DIHYDRORESORCINOL [MI]
• SCHEMBL106541
• AM20070493
• 1,3-Cyclohexanedione,99%
• Dihydro-1,3-benzenediol; 1,3-Dioxocyclohexane; Dihydroresorcinol; Hydroresorcinol; NSC 57477;
• 1,3Cyclohexanone
• Cyclohexane1,3dione
• 1,3Cyclohexandione
• Resorcinol, dihydro
• STL145900
• 1,3Benzenediol, dihydro
• DB-027323
• A5581
• +Expand

• MDL： MFCD00001585
• InChIKey： HJSLFCCWAKVHIW-UHFFFAOYSA-N
• Inchi： 1S/C6H8O2/c7-5-2-1-3-6(8)4-5/h1-4H2
• SMILES： O=C1C([H])([H])C(C([H])([H])C([H])([H])C1([H])[H])=O
• BRN： 385888

Computed Properties

• Exact Mass: 112.05200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 112.05243
• Heavy Atom Count: 8
• Complexity: 113
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 0.69860
• PSA: 34.14000
• Merck: 3178
• Refractive Index: 1.4576 (estimate)
• Water Partition Coefficient: dissolution
• Boiling Point: 235.1°C at 760 mmHg
• Melting Point: 104.0 to 108.0 deg-C
• Flash Point: 85.7℃
• FEMA: 3102
• Color/Form: Colorless solid
• Solubility: dissolve in water
• Sensitiveness: Sensitive to heat and air
• pka: 5.26(at 25℃)
• Density: 1.100(lit.)

Cyclohexane-1,3-dione Security Information

• Symbol: GHS07
• RTECS：GV0350000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Prompt：warning
• Storage Condition：0-10°C
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：8-21

Cyclohexane-1,3-dione Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone